Cas no 1805650-06-9 (Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805650-06-9
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4943887
• Update Time: 2025-05-23

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-11(20)5-7-4-10(22-13(16,17)18)8(6-19)3-9(7)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： KQTSNFIUCOTDKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805650-06-9): A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805650-06-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and trifluoromethoxy substituent, exhibits a range of potential applications in drug discovery and development.

The cyano group in Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate plays a crucial role in modulating the compound's electronic properties and reactivity. Recent studies have shown that the presence of this functional group can enhance the metabolic stability and pharmacokinetic profile of drug candidates. Additionally, the difluoromethyl moiety contributes to the compound's lipophilicity and can improve its ability to cross biological membranes, thereby enhancing its bioavailability.

The trifluoromethoxy substituent is another key feature of this compound. This group has been extensively studied for its ability to influence the binding affinity and selectivity of small molecules to their target proteins. Research has demonstrated that trifluoromethoxy groups can significantly enhance the potency and selectivity of drug candidates, making them valuable for the development of more effective therapeutic agents.

In the context of medicinal chemistry, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate has been explored for its potential as a lead compound in the development of novel drugs. Its unique combination of functional groups provides a robust platform for structure-activity relationship (SAR) studies, allowing researchers to fine-tune the compound's properties to optimize its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate. These tools have enabled scientists to predict the compound's behavior in biological systems with greater accuracy, facilitating the design of more effective drug candidates. For instance, molecular dynamics simulations have provided insights into the conformational flexibility and binding modes of this compound, which are critical for its biological activity.

In addition to its potential as a drug candidate, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate has also been investigated for its use as an intermediate in synthetic chemistry. The compound's reactivity and stability make it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its application in various research areas, including organic synthesis, materials science, and analytical chemistry.

The safety profile of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate is another important consideration in its development and use. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in preclinical models.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic applications of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate. Ongoing clinical trials are aimed at assessing its efficacy and safety in treating various diseases, including cancer, neurological disorders, and inflammatory conditions.

In conclusion, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1805650-06-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile properties make it a promising candidate for drug development and a valuable tool for scientific research. As research continues to uncover new insights into this compound's behavior and potential applications, it is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.